3α,7α-Dihydroxy-5β-cholestan-26-oic acid methyl ester
3α,7α-Dihydroxy-5β-cholestan-26-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
13316-62-6
VCID:
VC0083327
InChI:
InChI=1S/C28H48O4/c1-17(7-6-8-18(2)26(31)32-5)21-9-10-22-25-23(12-14-28(21,22)4)27(3)13-11-20(29)15-19(27)16-24(25)30/h17-25,29-30H,6-16H2,1-5H3/t17-,18?,19+,20-,21-,22+,23+,24-,25+,27+,28-/m1/s1
SMILES:
CC(CCCC(C)C(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C28H48O4
Molecular Weight:
448.7 g/mol
3α,7α-Dihydroxy-5β-cholestan-26-oic acid methyl ester
CAS No.: 13316-62-6
Main Products
VCID: VC0083327
Molecular Formula: C28H48O4
Molecular Weight: 448.7 g/mol
| CAS No. | 13316-62-6 |
|---|---|
| Product Name | 3α,7α-Dihydroxy-5β-cholestan-26-oic acid methyl ester |
| Molecular Formula | C28H48O4 |
| Molecular Weight | 448.7 g/mol |
| IUPAC Name | methyl (6R)-6-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoate |
| Standard InChI | InChI=1S/C28H48O4/c1-17(7-6-8-18(2)26(31)32-5)21-9-10-22-25-23(12-14-28(21,22)4)27(3)13-11-20(29)15-19(27)16-24(25)30/h17-25,29-30H,6-16H2,1-5H3/t17-,18?,19+,20-,21-,22+,23+,24-,25+,27+,28-/m1/s1 |
| Standard InChIKey | MLFCVGMJWKXAOJ-FOTLVJTQSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCCC(C)C(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCCC(C)C(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3α,7α-Dihydroxy-5β-cholestan-26-oic acid methyl ester |
| PubChem Compound | 22296808 |
| Last Modified | Nov 11 2021 |
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